BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(2-Hydroxyethyl)propionamide: A
Comprehensive Technical Guide for Chemical
Intermediates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(2-Hydroxyethyl)propionamide

Cat. No.: B095570

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Hydroxyethyl)propionamide is a valuable chemical intermediate possessing both amide
and primary alcohol functional groups. This unique structure makes it a versatile building block
in organic synthesis, particularly in the development of pharmaceuticals and other complex
molecules. This technical guide provides an in-depth overview of its chemical properties,
detailed experimental protocols for its synthesis, and its application as a key intermediate.
Spectroscopic data for characterization, safety information, and visualizations of synthetic
pathways are included to support researchers in its effective utilization.

Chemical and Physical Properties

N-(2-Hydroxyethyl)propionamide, also known as N-propionylethanolamine, is a colorless to
light yellow liquid at room temperature. It is soluble in water.[1][2] Key quantitative properties
are summarized in Table 1 for easy reference and comparison.
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Property Value Reference
CAS Number 18266-55-2 [1]
Molecular Formula CsH11NO:2

Molecular Weight 117.15 g/mol

Boiling Point 203 °C at 10 mmHg [1112]

Flash Point 145 °C [1][2]
Specific Gravity (20/20) 1.07 [1112]
Refractive Index 1.47 [11[2]
Solubility Soluble in water [1][2]

Synthesis of N-(2-Hydroxyethyl)propionamide

N-(2-Hydroxyethyl)propionamide can be synthesized through the amidation of propionic acid
or its derivatives with ethanolamine. Two common laboratory-scale protocols are provided
below.

Experimental Protocol: Amidation of Propionic Acid with
Ethanolamine

This protocol describes the direct reaction of propionic acid with ethanolamine.

Materials:

Propionic acid

Ethanolamine

Toluene (or other suitable solvent for azeotropic removal of water)

Dean-Stark apparatus

Reflux condenser
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e Heating mantle

e Separatory funnel
» Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine equimolar amounts of propionic acid and ethanolamine in toluene.

o Heat the mixture to reflux. Water, the byproduct of the reaction, will be collected in the Dean-
Stark trap.

» Continue the reaction until no more water is collected, indicating the completion of the
reaction.

 Allow the reaction mixture to cool to room temperature.

e Wash the organic layer with a saturated sodium bicarbonate solution to remove any
unreacted propionic acid, followed by a wash with brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude N-(2-Hydroxyethyl)propionamide.

e The product can be further purified by vacuum distillation.

Experimental Protocol: Amidation of Ethyl Propionate
with Ethanolamine

This method involves the aminolysis of an ester, which can be a milder alternative to the direct
amidation of the carboxylic acid.

Materials:

o Ethyl propionate
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o Ethanolamine

e Heating mantle with a stirrer
e Reflux condenser
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
ethyl propionate and a slight excess of ethanolamine.

» Heat the mixture to reflux with stirring. The reaction progress can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete, allow the mixture to cool to room temperature.
* Remove the excess ethanolamine and the ethanol byproduct under reduced pressure.

e The resulting crude N-(2-Hydroxyethyl)propionamide can be purified by vacuum

distillation.

Products

Reactants Water
(or Ethanol)
Ethanolamine

Propionic Acid

Amidation

N-(2-Hydroxyethyl)propionamide

(or Ethyl Propionate)

Click to download full resolution via product page

Caption: Synthesis of N-(2-Hydroxyethyl)propionamide.
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Application as a Chemical Intermediate: Synthesis
of N-(2-Hydroxyethyl)decanamide

N-(2-Hydroxyethyl)propionamide serves as a crucial building block for the synthesis of more
complex molecules. For instance, N-(2-hydroxyethyl) amides with longer alkyl chains have
shown potential as anticonvulsant agents. The following protocol details the synthesis of N-(2-
hydroxyethyl)decanamide, a structural analog, which illustrates the utility of this class of
intermediates.

Experimental Protocol: Synthesis of N-(2-
Hydroxyethyl)decanamide

This two-step process first involves the formation of the N-(2-hydroxyethyl)amide intermediate,
followed by its utilization.

Step 1: Synthesis of the Intermediate (Analogous to N-(2-Hydroxyethyl)propionamide)

This step is analogous to the synthesis of N-(2-Hydroxyethyl)propionamide, substituting
decanoic acid for propionic acid.

Step 2: Further Reaction of the Intermediate (lllustrative)

The intermediate, N-(2-hydroxyethyl)decanamide, can then be used in subsequent reactions.
For example, the hydroxyl group can be further functionalized.

Materials for Step 1:
e Decanoic acid

Ethanolamine

Toluene

Dean-Stark apparatus

Reflux condenser
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e Heating mantle
Procedure for Step 1:

» Follow the procedure outlined in Section 2.1, using decanoic acid instead of propionic acid.

Reactants

Ethanolamine

N-(2-Hydroxyethyl)decanamide
(Intermediate)

Final Product
(e.g., Anticonvulsant Derivative)

o Further
Amidation Functionalization

Decanoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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